(2-Fluorophenyl)(4-(quinoxalin-2-yloxy)piperidin-1-yl)methanone
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Overview
Description
(2-Fluorophenyl)(4-(quinoxalin-2-yloxy)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C20H18FN3O2 and its molecular weight is 351.381. The purity is usually 95%.
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Scientific Research Applications
Spectroscopic Properties and Molecular Interactions
Research on compounds with structural similarities has delved into their spectroscopic properties, such as electronic absorption, excitation, and fluorescence, in different solvents. These studies not only provide a deeper understanding of the compounds' electronic structures but also their interactions within various environments, which can be crucial for designing fluorescent markers or probes in biomedical research (Al-Ansari, 2016).
Antiproliferative Activities
Compounds with related structures have been synthesized and evaluated for their antiproliferative activity, particularly against cancer cell lines. Structural characterizations using techniques such as IR, NMR, and X-ray diffraction studies complement these biological evaluations, offering insights into the relationship between molecular structure and biological activity (Prasad et al., 2018).
Anti-tubercular Activities
The synthesis and evaluation of compounds for their anti-tubercular activities highlight the potential of related molecules in addressing infectious diseases. The crystal structures of these compounds, alongside their bioactivity profiles, contribute to the development of new therapeutic agents (Wardell et al., 2011).
Chemical Reactivity and Fluorination
Investigations into the chemical reactivity of similar compounds, especially concerning fluorination reactions, underscore the importance of these molecules in organic synthesis and material science. Such studies can lead to the development of novel synthetic methodologies or materials with unique properties (Zupan et al., 1995).
Future Directions
Quinoxaline derivatives, such as “(2-Fluorophenyl)(4-(quinoxalin-2-yloxy)piperidin-1-yl)methanone”, have potential for further exploration due to their diverse biological activities . Future research could focus on elucidating the specific biological activities and mechanisms of action of this compound, as well as optimizing its synthesis.
Mechanism of Action
Target of Action
Quinoxaline derivatives, a core component of this compound, have been reported to interact with various targets, receptors, or microorganisms .
Mode of Action
Quinoxaline derivatives have shown promising activity against alpha-glucosidase and alpha-amylase . This suggests that the compound may interact with these enzymes, inhibiting their activity and thus affecting carbohydrate metabolism.
Biochemical Pathways
Given the reported activity against alpha-glucosidase and alpha-amylase, it can be inferred that the compound may influence carbohydrate metabolism pathways .
Result of Action
Given the reported activity against alpha-glucosidase and alpha-amylase, the compound may lead to changes in carbohydrate metabolism .
Properties
IUPAC Name |
(2-fluorophenyl)-(4-quinoxalin-2-yloxypiperidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18FN3O2/c21-16-6-2-1-5-15(16)20(25)24-11-9-14(10-12-24)26-19-13-22-17-7-3-4-8-18(17)23-19/h1-8,13-14H,9-12H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJOXKINADBYGSQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=NC3=CC=CC=C3N=C2)C(=O)C4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.